2-Nitrophenyl b-D-xylopyranoside

Description

2-Nitrophenyl β-D-xylopyranoside is a synthetic derivative of xylopyranose . It is utilized as a substrate for glycosidases in enzyme activity assays, which allows researchers to examine enzyme kinetics and mechanisms involved in carbohydrate metabolism . This compound plays a crucial role in understanding cell signaling and metabolic pathways, especially in studies related to glycoproteins and polysaccharides . Furthermore, it is applied in screening potential drug candidates targeting glycosidase enzymes, relevant in treating diseases such as cancer and diabetes .

In analytical chemistry, 2-Nitrophenyl β-D-xylopyranoside is used in chromatographic techniques for separating and identifying sugars and related compounds, which aids in quality control and research applications . It can also be employed in food science to study the breakdown of carbohydrates, contributing to improvements in food processing and preservation methods .

A similar compound is 4-Nitrophenyl β-D-xyloside, a xyloside where the anomeric hydroxy hydrogen is replaced by a 4-nitrophenyl group . It is also known as PNPX and is used in similar biochemical and enzymatic assays .

• CAS No.: 10238-27-4
• Product Name: 2-Nitrophenyl b-D-xylopyranoside
• Molecular Formula: C11H13NO7
• Molecular Weight: 271.22 g/mol
• IUPAC Name: (2S,3R,4S,5R)-2-(2-nitrophenoxy)oxane-3,4,5-triol
• Standard InChI: InChI=1S/C11H13NO7/c13-7-5-18-11(10(15)9(7)14)19-8-4-2-1-3-6(8)12(16)17/h1-4,7,9-11,13-15H,5H2/t7-,9+,10-,11+/m1/s1
• Standard InChIKey: YPQCLGUTGDQYNI-DQDDRIPDSA-N
• SMILES: C1C(C(C(C(O1)OC2=CC=CC=C2[N+](=O)[O-])O)O)O
• Canonical SMILES: C1C(C(C(C(O1)OC2=CC=CC=C2[N+](=O)[O-])O)O)O
• Synonyms: o-Nitrophenyl β-D-Xylopyranoside
• PubChem Compound: 82481
• Last Modified: Sep 14 2023